Cas no 2229152-18-3 (methyl 2-4-(dimethylcarbamoyl)phenyl-2-hydroxyacetate)

• Product Name: methyl 2-4-(dimethylcarbamoyl)phenyl-2-hydroxyacetate
• CAS No: 2229152-18-3
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 5960255
• PubChem ID: 165646371
• Update Time: 2025-06-10

methyl 2-4-(dimethylcarbamoyl)phenyl-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-4-(dimethylcarbamoyl)phenyl-2-hydroxyacetate
• methyl 2-[4-(dimethylcarbamoyl)phenyl]-2-hydroxyacetate
• EN300-1748916
• 2229152-18-3

• Inchi： 1S/C12H15NO4/c1-13(2)11(15)9-6-4-8(5-7-9)10(14)12(16)17-3/h4-7,10,14H,1-3H3
• InChI Key： IKDLKYLVNRQOTG-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1C=CC(C(N(C)C)=O)=CC=1

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.8Ų

Additional information on methyl 2-4-(dimethylcarbamoyl)phenyl-2-hydroxyacetate

Introduction to Methyl 2-4-(Dimethylcarbamoyl)phenyl-2-hydroxyacetate (CAS No. 2229152-18-3)

Methyl 2-4-(dimethylcarbamoyl)phenyl-2-hydroxyacetate

is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2229152-18-3, is characterized by its complex molecular structure, which includes a phenyl ring substituted with a dimethylcarbamoyl group and a hydroxyacetate moiety. The unique arrangement of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The methyl 2-4-(dimethylcarbamoyl)phenyl-2-hydroxyacetate molecule is of particular interest due to its potential applications in the development of novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional intermediates in designing molecules with enhanced biological activity and improved pharmacokinetic profiles. The presence of both the dimethylcarbamoyl and hydroxyacetate groups suggests that this compound may serve as a versatile building block for the synthesis of drugs targeting various diseases, including metabolic disorders and inflammatory conditions.

In the context of drug discovery, the phenyl ring is a common structural motif found in many bioactive compounds. Its aromaticity and ability to engage in π-stacking interactions make it an ideal scaffold for designing molecules with specific binding affinities to biological targets. The incorporation of the dimethylcarbamoyl group further enhances the compound's potential as a pharmacophore, as this moiety is known to modulate receptor interactions and improve drug solubility. Similarly, the hydroxyacetate group can contribute to hydrogen bonding capabilities, which are crucial for stabilizing molecular interactions within biological systems.

The synthesis of methyl 2-4-(dimethylcarbamoyl)phenyl-2-hydroxyacetate involves intricate organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve high yields and enantiopurity. These techniques are essential for producing pharmaceutical intermediates that meet stringent quality standards. The growing interest in green chemistry has also prompted researchers to explore sustainable synthetic routes for this compound, emphasizing the use of environmentally friendly solvents and catalytic systems.

Recent studies have demonstrated the utility of methyl 2-4-(dimethylcarbamoyl)phenyl-2-hydroxyacetate as a precursor in the development of novel antimicrobial agents. The combination of the dimethylcarbamoyl and hydroxyacetate groups provides a framework that can interact with bacterial enzymes, disrupting essential metabolic pathways. Preliminary in vitro assays have shown promising results, indicating that derivatives of this compound exhibit potent activity against resistant strains of bacteria. This finding underscores the importance of exploring structurally diverse intermediates in the fight against antimicrobial resistance.

The potential applications of this compound extend beyond antimicrobial therapy. Researchers are investigating its role in developing treatments for neurological disorders, where modulating neurotransmitter activity is crucial. The ability of the phenyl ring to cross-react with biological targets and the influence of the hydroxyacetate group on molecular flexibility make it an attractive candidate for designing neuroactive compounds. Additionally, its structural features suggest that it could be modified to target other disease pathways, such as cancer and autoimmune diseases.

The chemical properties of methyl 2-4-(dimethylcarbamoyl)phenyl-2-hydroxyacetate, including its solubility, stability, and reactivity, are critical factors that influence its suitability for pharmaceutical applications. Computational modeling has been instrumental in predicting these properties, allowing researchers to optimize synthetic routes before conducting experimental trials. Such simulations have revealed insights into how different substituents affect molecular behavior, providing a rational basis for designing derivatives with improved pharmacological profiles.

In conclusion, methyl 2-4-(dimethylcarbamoyl)phenyl-2-hydroxyacetate (CAS No. 2229152-18-3) represents a significant advancement in pharmaceutical chemistry. Its complex structure and versatile functional groups make it a valuable intermediate for synthesizing novel therapeutic agents. The growing body of research highlighting its potential applications in various therapeutic areas underscores its importance as a building block for drug discovery efforts. As synthetic methodologies continue to evolve, further exploration of this compound's capabilities will undoubtedly lead to innovative treatments for human diseases.